Cas no 2137732-61-5 (Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2137732-61-5
• MF: C₁₃H₂₀ClNO₄
• MW: 289.75520324707
• CID: 5257121
• Update Time: 2025-06-13

Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

• Inchi： 1S/C13H20ClNO4/c1-11(2,3)19-10(17)15-13-5-4-12(6-13,7-13)9(16)18-8-14/h4-8H2,1-3H3,(H,15,17)
• InChI Key： CDYLGVMRKIBRIS-UHFFFAOYSA-N
• SMILES： C12(C(OCCl)=O)CC(NC(OC(C)(C)C)=O)(C1)CC2

Additional information on Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137732-61-5)

Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, identified by its CAS number 2137732-61-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the bicyclic family, characterized by its fused ring structure, which contributes to its unique chemical properties and potential biological activities. The presence of functional groups such as the chloromethyl ester and the carbamate moiety makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester is highly intriguing from a chemical standpoint. The bicyclo[2.1.1]hexane core provides a rigid framework that can influence the conformation and reactivity of attached functional groups. The carboxylic acid derivative at the 1-position and the chloromethyl ester at the 4-position offer multiple sites for further chemical modification, enabling the synthesis of a wide array of derivatives with tailored biological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclic compounds due to their structural complexity and often unique biological interactions. The carbamate group in Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester is particularly noteworthy, as it can serve as a precursor for introducing amine functionalities into drug candidates. This is especially relevant in the context of protease inhibition, where carbamate-based inhibitors have shown promise in targeting various disease-related enzymes.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The chloromethyl ester functionality is particularly useful for forming amide bonds through nucleophilic addition reactions, a common strategy in drug synthesis. This property has been leveraged in the development of peptidomimetics and other bioactive molecules that mimic natural peptide sequences but with improved stability and pharmacokinetic profiles.

Recent studies have highlighted the importance of Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester in the synthesis of kinase inhibitors, which are critical targets in oncology research. The rigid bicyclic core can be designed to fit into specific binding pockets on kinases, while the carboxylic acid and chloromethyl ester groups provide opportunities for further derivatization to optimize binding affinity and selectivity. For instance, modifications at the 4-position have been shown to enhance interactions with key residues in the ATP-binding site of kinases, leading to more potent inhibitors.

The pharmaceutical industry has also explored this compound as a precursor for central nervous system (CNS) drugs. Bicyclic structures are often favored in CNS drug design due to their ability to cross the blood-brain barrier efficiently. The unique conformational flexibility provided by the bicyclo[2.1.1]hexane scaffold allows for optimal interaction with neurotransmitter receptors and enzymes involved in neurological disorders.

Moreover, Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester has found applications in materials science and polymer chemistry due to its ability to undergo polymerization reactions under controlled conditions. The presence of multiple reactive sites allows for the creation of polymers with specific mechanical and thermal properties, which are useful in various industrial applications.

The synthesis of Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester involves multi-step organic transformations that highlight modern synthetic methodologies such as transition metal-catalyzed reactions and asymmetric synthesis techniques. These advanced methods ensure high yields and enantiopurity, which are crucial for pharmaceutical applications where stereochemistry plays a significant role in biological activity.

In conclusion,Bicyclo[2.1.1]hexane-1-carboxylic acid, 4-[[(,(dimethylethoxy)carbonyl)amino]-, chloromethyl ester, (CAS No., 2137732-61-5) represents a valuable intermediate with broad applications across pharmaceuticals, materials science, and polymer chemistry., Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases., Continued research into this compound is expected to yield further insights into its potential applications.,